Cas no 145294-78-6 (2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)-)
145294-78-6 structure
Product Name:2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)-
CAS No:145294-78-6
MF:C8H11NO3
MW:169.177842378616
CID:1315302
PubChem ID:351259
Update Time:2025-04-20
2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)-
- methyl 3-(2-oxopyrrolidin-1-yl)prop-2-enoate
- DTXSID90325850
- 145294-78-6
-
- Inchi: 1S/C8H11NO3/c1-12-8(11)4-6-9-5-2-3-7(9)10/h4,6H,2-3,5H2,1H3
- InChI Key: NRLWJEXUEIMMPF-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C=CC(=O)OC
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7466189-0.05g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 0.05g |
$101.0 | 2024-05-23 | |
| Enamine | EN300-7466189-0.1g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 0.1g |
$152.0 | 2024-05-23 | |
| Enamine | EN300-7466189-0.25g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 0.25g |
$216.0 | 2024-05-23 | |
| Enamine | EN300-7466189-0.5g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 0.5g |
$407.0 | 2024-05-23 | |
| Enamine | EN300-7466189-1.0g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 1.0g |
$528.0 | 2024-05-23 | |
| Enamine | EN300-7466189-2.5g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 2.5g |
$1034.0 | 2024-05-23 | |
| Enamine | EN300-7466189-5.0g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 5.0g |
$1530.0 | 2024-05-23 | |
| Enamine | EN300-7466189-10.0g |
methyl (2E)-3-(2-oxopyrrolidin-1-yl)prop-2-enoate |
145294-78-6 | 95% | 10.0g |
$2269.0 | 2024-05-23 | |
| Aaron | AR001LGG-50mg |
2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)- |
145294-78-6 | 95% | 50mg |
$164.00 | 2025-02-13 | |
| Aaron | AR001LGG-100mg |
2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)- |
145294-78-6 | 95% | 100mg |
$234.00 | 2025-02-13 |
2-Propenoic acid, 3-(2-oxo-1-pyrrolidinyl)-, methyl ester, (2E)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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